1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea

• Molecular Formula: C13H13N7S
• Molecular Weight: 299.36 g/mol
• IUPAC Name: 1-(4-imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea
• InChI: InChI=1S/C13H13N7S/c1-15-13(21)18-19-8-16-12-10(11(19)14)7-17-20(12)9-5-3-2-4-6-9/h2-8,14H,1H3,(H2,15,18,21)
• InChI Key: BOAYVVHNKPCDBI-UHFFFAOYSA-N
• SMILES: CNC(=S)NN1C=NC2=C(C1=N)C=NN2C3=CC=CC=C3

Description

1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea, also known as PP2, is a small molecule inhibitor that has been extensively used in scientific research. PP2 has been found to inhibit the activity of Src family kinases, which are involved in various cellular processes such as cell proliferation, differentiation, and survival.

Mechanism of Action

1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea inhibits the activity of Src family kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets and inhibits the activation of signaling pathways. 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been found to be a selective inhibitor of Src family kinases and does not inhibit other kinases such as protein kinase C and protein kinase A.
Biochemical and Physiological Effects:
1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has also been found to inhibit osteoclast differentiation and bone resorption, which makes it a potential therapeutic agent for osteoporosis. In addition, 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also a selective inhibitor of Src family kinases, which makes it a useful tool for studying the role of these kinases in various cellular processes. However, 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has some limitations as well. It has low solubility in water, which can make it difficult to use in some experiments. In addition, 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been found to have off-target effects on other kinases at high concentrations.

Future Directions

There are several future directions for the use of 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea in scientific research. One direction is to develop more potent and selective inhibitors of Src family kinases. Another direction is to study the role of Src family kinases in other diseases such as diabetes and inflammatory diseases. In addition, 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea can be used to study the effect of Src family kinases on immune function and the development of immune-related diseases. Overall, 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea is a valuable tool for studying the role of Src family kinases in various cellular processes and has potential therapeutic applications in several diseases.

Synthesis Methods

1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea can be synthesized by reacting 4-amino-5-cyano-6-phenylpyrimidine with thiourea in the presence of a catalyst such as copper(II) chloride. The resulting product is then treated with methyl iodide to obtain 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been extensively used in scientific research to study the role of Src family kinases in various cellular processes. It has been found to inhibit the activity of Src, Fyn, and Yes kinases, which are involved in cell signaling pathways. 1-(4-Imino-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-3-methylthiourea has been used to study the role of Src family kinases in cancer, osteoporosis, and cardiovascular diseases. It has also been used to study the effect of Src family kinases on neuronal function and synaptic plasticity.